4-((1-(3-(4-fluorophenoxy)benzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-[1-[3-(4-fluorophenoxy)benzoyl]azetidin-3-yl]oxy-6-methylpyran-2-one
• InChI: InChI=1S/C22H18FNO5/c1-14-9-19(11-21(25)27-14)29-20-12-24(13-20)22(26)15-3-2-4-18(10-15)28-17-7-5-16(23)6-8-17/h2-11,20H,12-13H2,1H3
• InChI Key: PTDZWVFNCULFNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)C3=CC(=CC=C3)OC4=CC=C(C=C4)F
• Molecular Formula: C22H18FNO5
• Molecular Weight: 395.4 g/mol
• CAS No.: 1798639-63-0

Description

4-((1-(3-(4-fluorophenoxy)benzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one is a useful research compound. Its molecular formula is C22H18FNO5 and its molecular weight is 395.386. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Researchers have explored the synthesis of various heterocyclic compounds, including azetidinone derivatives, which have shown promising antimicrobial activities. For instance, the study of azetidin-2-one containing pyrazoline derivatives has revealed significant antimicrobial potential against both bacterial and fungal strains, suggesting the importance of these compounds in developing new antimicrobial agents (Shah & Patel, 2012). Similarly, novel phenyl pyrazoline derivatives have been synthesized, characterized, and evaluated for their antimicrobial activity, showcasing the structural versatility and biological relevance of these compounds (Shah & Patel, 2012).

Antitumoral Potential

The fluorescence studies of potential antitumoral compounds, including benzothienopyran-1-ones, in solution and in liposomes, demonstrate the investigative approaches towards understanding the mechanisms and effectiveness of these compounds in cancer therapy. These studies provide insights into the interaction of these compounds with biological membranes and their potential as antitumoral agents (Castanheira et al., 2011).

Chemical Synthesis and Characterization

The synthesis of complex chemical structures, such as fused β-lactams and azetidinones, highlights the chemical ingenuity in creating compounds with potential biological applications. For example, the synthesis of novel fused β-lactams through intramolecular 1,3-dipolar cycloadditions showcases the sophisticated methodologies employed in the synthesis of compounds with intricate structures, which could have applications in medicinal chemistry (Pearson & Tyler, 1985).

Exploration of Heterocyclic Compounds

The development of heterocyclic compounds with potential insecticidal and antibacterial activities further exemplifies the broad scope of scientific research applications for compounds like "4-((1-(3-(4-fluorophenoxy)benzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one". The synthesis and evaluation of these compounds against various pests and pathogens contribute to the ongoing search for more effective and safer agrochemicals and antibiotics (Deohate & Palaspagar, 2020).